
N-Ethylphthalimide molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Ethylphthalimide

Cat. No.: B187813 Get Quote

Technical Guide: N-Ethylphthalimide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of N-Ethylphthalimide, a key reagent and intermediate in organic synthesis. The

document outlines its molecular characteristics, provides a detailed experimental protocol for its

synthesis via the Gabriel pathway, and includes relevant safety and handling information.

Core Molecular Data
N-Ethylphthalimide is a phthalimide derivative characterized by an ethyl group attached to the

nitrogen atom. Its fundamental molecular properties are summarized below.
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Property Value Source(s)

Molecular Formula C₁₀H₉NO₂ [1]

Molecular Weight 175.19 g/mol [1]

IUPAC Name 2-ethylisoindole-1,3-dione

CAS Number 5022-29-7 [1]

Melting Point 73-77 °C

Boiling Point 285 °C

Density 1.249 g/cm³

Synthesis of N-Ethylphthalimide via Gabriel
Synthesis
N-Ethylphthalimide is commonly synthesized through the Gabriel synthesis, a robust method

for preparing primary amines that effectively avoids overalkylation.[2][3] The first stage of this

synthesis involves the N-alkylation of phthalimide to produce the target N-alkylphthalimide

intermediate.

Experimental Protocol
This protocol details the synthesis of N-Ethylphthalimide from potassium phthalimide and an

ethyl halide (e.g., ethyl iodide or ethyl bromide).[4][5][6]

Materials:

Phthalimide

Potassium Hydroxide (KOH)

Ethyl Iodide or Ethyl Bromide

Ethanol (absolute)

Distilled Water
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Procedure:

Formation of Potassium Phthalimide:

Dissolve phthalimide in absolute ethanol in a round-bottom flask.

Separately, dissolve a stoichiometric equivalent of potassium hydroxide (KOH) in a

minimal amount of absolute ethanol.

Slowly add the ethanolic KOH solution to the phthalimide solution while stirring.

The potassium salt of phthalimide will precipitate out of the solution. The reaction is an

acid-base reaction where the hydroxide ion deprotonates the imide, forming a potent

nucleophile.[3]

The resulting precipitate, potassium phthalimide, can be isolated by filtration and washed

with a small amount of cold ethanol.

N-Alkylation:

Suspend the dried potassium phthalimide in a suitable solvent, such as

dimethylformamide (DMF) or ethanol.

Add a stoichiometric equivalent of an ethyl halide (e.g., ethyl bromide or ethyl iodide) to

the suspension.[6]

Heat the reaction mixture under reflux for several hours. The reaction progress can be

monitored using thin-layer chromatography (TLC).

This step proceeds via a nucleophilic substitution (SN2) reaction, where the phthalimide

anion attacks the electrophilic carbon of the ethyl halide, displacing the halide and forming

N-ethylphthalimide.[3][6]

Isolation and Purification:

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into cold water to precipitate the crude N-Ethylphthalimide.
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Collect the solid product by filtration and wash it thoroughly with water to remove any

inorganic salts.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or an ethanol-water mixture, to yield white crystals of pure N-Ethylphthalimide.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the Gabriel synthesis of N-Ethylphthalimide.
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Step 1: Salt Formation

Step 2: N-Alkylation (SN2)

Step 3: Purification

Phthalimide

Potassium Phthalimide (Precipitate)

  +

Potassium Hydroxide (KOH) in Ethanol

Potassium PhthalimideEthyl Halide (e.g., EtBr)

Crude N-Ethylphthalimide

Heat under Reflux in DMF Crude N-Ethylphthalimide

  +

Recrystallization from Ethanol/Water

Pure N-Ethylphthalimide Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-Ethylphthalimide.
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Subsequent Reactions
It is important to note that N-Ethylphthalimide is often an intermediate rather than an end

product. It is frequently used to produce ethylamine. This is typically achieved by hydrazinolysis

(reacting with hydrazine, NH₂NH₂) or by acidic or basic hydrolysis, which cleaves the

phthalimide group to release the primary amine.[7][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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